Cas no 159858-85-2 (Polypodine B 20,22-acetonide)

• Product Name: Polypodine B 20,22-acetonide
• CAS No: 159858-85-2
• Molecular Formula: C₃₀H₄₉O₇P
• Molecular Weight: 552.679630994797
• CID: 4670307
• PubChem ID: 70689030

Polypodine B 20,22-acetonide Properties

Names and Identifiers

• Polypodine B 20,22-acetonide
• AKOS040762543
• 159858-85-2
• CHEMBL2087542

• InChIKey： HZCBCWUIZCCMEB-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H48O8/c1-24(2,34)11-10-23-28(7,38-25(3,4)37-23)21-9-13-29(35)18-14-22(33)30(36)16-20(32)19(31)15-27(30,6)17(18)8-12-26(21,29)5/h14,17,19-21,23,31-32,34-36H,8-13,15-16H2,1-7H3
• SMILES： CC(C)(O)CCC1OC(C)(C)OC1(C)C2CCC3(O)C4=CC(=O)C5(O)CC(O)C(O)CC5(C)C4CCC23C

Computed Properties

• Exact Mass: 536.33491849g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 536.33491849g/mol
• Heavy Atom Count: 38
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.162
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives